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Cat. No.: B1682080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SKF 83822 is a valuable pharmacological tool used in neuroscience and drug discovery

research. It is recognized as an atypical agonist for the dopamine D1-like receptor family. A key

characteristic of SKF 83822 is its selective activation of adenylyl cyclase (AC), which leads to

an increase in intracellular cyclic adenosine monophosphate (cAMP) levels.[1] This is in

contrast to other D1-like receptor agonists that may also activate phospholipase C (PLC).[1]

The ability of SKF 83822 to specifically stimulate the adenylyl cyclase pathway makes it an

important compound for dissecting the downstream signaling of D1-like receptors.[1]

These application notes provide a comprehensive guide to measuring cAMP levels in cultured

cells following treatment with SKF 83822. Included are detailed protocols for cell culture,

treatment, and cAMP quantification, as well as a summary of expected quantitative data.

Data Presentation
The following table summarizes the dose-dependent effect of SKF 83822 on adenylyl cyclase

activity, a direct measure of its ability to stimulate cAMP production.
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SKF 83822 Concentration (nM)
Adenylyl Cyclase Activity (% of Maximal
Response)

1 ~10%

10 ~30%

65 50% (EC50)

100 ~65%

1000 ~90%

10000 ~100%

Note: This data is compiled based on the reported EC50 value of 65 nM for SKF 83822 in

stimulating adenylyl cyclase. The percentage of maximal response at other concentrations is

estimated based on a typical sigmoidal dose-response curve.

Signaling Pathway
The signaling pathway initiated by SKF 83822 leading to the production of cAMP is a well-

characterized G-protein coupled receptor (GPCR) cascade.
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Plasma Membrane

SKF 83822 Dopamine D1 Receptor
Gs Protein (α, β, γ)

activates
Adenylyl Cyclase

activates
ATP cAMPconverts

AC Protein Kinase A (PKA)activates Downstream Cellular Responses
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1. Cell Culture and Seeding
(D1-HEK293 cells)

2. SKF 83822 and IBMX Preparation

3. Cell Treatment
(Incubate with SKF 83822)

Seed cells into 96-well plate

Prepare drug dilutions

4. Cell Lysis

Incubate for specified time

5. cAMP Detection
(Using a commercial assay kit)

Add lysis and detection reagents

6. Data Acquisition
(Luminometer/Plate Reader)

Measure signal

7. Data Analysis
(Dose-response curve)

Calculate cAMP levels and plot data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1682080?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/skf-83822.html
https://www.benchchem.com/product/b1682080#measuring-camp-levels-after-skf-83822-treatment
https://www.benchchem.com/product/b1682080#measuring-camp-levels-after-skf-83822-treatment
https://www.benchchem.com/product/b1682080#measuring-camp-levels-after-skf-83822-treatment
https://www.benchchem.com/product/b1682080#measuring-camp-levels-after-skf-83822-treatment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682080?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

